3-(Chloromethyl)benzoyl chloride

• IUPAC Name: 3-(chloromethyl)benzoyl chloride
• InChI: InChI=1S/C8H6Cl2O/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5H2
• InChI Key: YCAIYRWHKSJKEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)Cl)CCl
• Molecular Formula: C8H6Cl2O
• DSSTOX Substance ID: DTXSID00212308
• Molecular Weight: 189.04 g/mol
• CAS RN: 63024-77-1

Description

3-(Chloromethyl)benzoyl chloride is a chemical compound with the molecular formula C8H6Cl2O. It has been used in the preparation of new amphiphilic star polymers possessing a hyperbranched core and hydrophilic graft arms water-soluble, solution-stable, bioactive prodrugs.

Synthesis Analysis

The synthesis of 3-(Chloromethyl)benzoyl chloride involves the reaction of trichloromethyl phenyl, paraformaldehyde, and anhydrous aluminium chloride in chloroform under specific conditions. The reaction is carried out under an inert atmosphere, at a temperature of 50-55°C, and under a pressure of 0.4 MPa for 18 hours.

Molecular Structure Analysis

The molecular structure of 3-(Chloromethyl)benzoyl chloride consists of 8 carbon atoms, 6 hydrogen atoms, 2 chlorine atoms, and 1 oxygen atom.

Chemical Reactions Analysis

The chemical reactions involving 3-(Chloromethyl)benzoyl chloride are primarily substitution reactions. The compound reacts with aluminum (III) chloride in chloroform at 50-55°C under specific conditions.

Physical And Chemical Properties Analysis

3-(Chloromethyl)benzoyl chloride has a molecular weight of 189.04 g/mol. It has a density of 1.3±0.1 g/cm3, a boiling point of 268.1±0.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.5 mmHg at 25°C.

Scientific Research Applications

Synthesis of Salicylic Acid Derivatives

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Anti-Inflammatory and Analgesic Activity

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Antiplatelet Activity

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Reduced Gastric Toxicity

One of the major drawbacks of ASA is its gastric toxicity. .

Preparation of Amphiphilic Star Polymers

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Mechanism of Action

Target of Action

The primary target of 3-(Chloromethyl)benzoyl chloride is cyclooxygenase (COX) . COX is an enzyme that plays a crucial role in the production of prostaglandins, which are lipid compounds that have diverse roles in inflammation and other physiological functions .

Mode of Action

3-(Chloromethyl)benzoyl chloride interacts with its target, COX, by inhibiting its activity . This inhibition results in a decrease in the production of prostaglandins, thereby reducing inflammation and pain .

Biochemical Pathways

The compound affects the COX pathway and the Nuclear Factor Kappa B (NF-κb) pathway . The inhibition of these pathways leads to a decrease in the production of prostaglandins and other inflammatory mediators, resulting in anti-inflammatory and analgesic effects .

Pharmacokinetics

The compound exhibits high lipophilic properties (log P = 3.73) and has a longer elimination time compared to acetylsalicylic acid (ASA) . This indicates that the compound is extensively distributed in deep tissues during absorption .

Result of Action

The action of 3-(Chloromethyl)benzoyl chloride results in anti-inflammatory, analgesic, and antiplatelet activity . It has been observed to reduce cardiac white blood cell concentration, pulmonary edema, and hepatocyte injury .

Action Environment

The compound is sensitive to moisture and should be stored in an inert atmosphere at 2-8°C . Environmental factors such as temperature and humidity can influence the compound’s action, efficacy, and stability .

Safety and Hazards

3-(Chloromethyl)benzoyl chloride is considered hazardous. It causes severe skin burns and eye damage. It may also cause respiratory irritation. It is a combustible material and contact with water liberates toxic gas.

Q & A

Q1: What are the main applications of 3-(Chloromethyl)benzoyl chloride in chemical synthesis?

A1: 3-(Chloromethyl)benzoyl chloride is a highly versatile reagent used for functionalizing various molecules. One key application is in porphyrin chemistry. [, ] For example, it reacts with meso-(tetra-o-aminophenyl)porphyrin (TAPP) to create precursors for biomimetic models of heme proteins like cytochrome c oxidase (CcO). [] This reaction highlights its utility in building complex molecules relevant to biological systems. Additionally, it can graft alkyl groups onto porous silicon surfaces by forming Si-C bonds. [] This surface modification technique proves valuable in material science, particularly in altering the properties of semiconductors.

Q2: How does the structure of 3-(Chloromethyl)benzoyl chloride contribute to its reactivity?

A2: The structure of 3-(Chloromethyl)benzoyl chloride features two reactive sites: the acid chloride group and the chloromethyl group. The acid chloride readily undergoes nucleophilic acyl substitution reactions, making it suitable for attaching the benzoyl moiety to nucleophilic groups like amines. [, ] The chloromethyl group, on the other hand, allows for further functionalization through substitution reactions with various nucleophiles. This bifunctional nature enables the creation of diverse molecular architectures, including "strapped" porphyrins with tailored properties. []

Q3: Can you elaborate on the use of 3-(Chloromethyl)benzoyl chloride in synthesizing amphiphilic star polymers?

A3: 3-(Chloromethyl)benzoyl chloride plays a crucial role in preparing amphiphilic star polymers through a "grafting from" method. [] It first reacts with a hyperbranched polymer containing hydroxyl groups, creating a hyperbranched macroinitiator with pendant chloromethyl groups. These groups then serve as initiation sites for the cationic ring-opening polymerization of 2-methyl-2-oxazoline. This process ultimately yields amphiphilic star polymers with a hyperbranched core and hydrophilic graft arms. []

Q4: Are there any studies exploring the impact of different reaction conditions on the reactions involving 3-(Chloromethyl)benzoyl chloride?

A4: Yes, research indicates that reaction conditions significantly impact the outcome when using 3-(Chloromethyl)benzoyl chloride. For instance, in the synthesis of amphiphilic star polymers, the choice of counter ion during polymerization significantly affects the reaction rate. Exchanging the chloride counter ion with trifluoromethanesulfonate (KCF3SO3 or AgCF3SO3) or iodide (KI) enhances polymerization rates compared to using the chloride alone. [] This finding highlights the need to optimize reaction conditions for efficient synthesis.